Cas no 131933-26-1 (Adenosine, 2-(2-ethylbutoxy)-)
Adenosine, 2-(2-ethylbutoxy)- structure
Product Name:Adenosine, 2-(2-ethylbutoxy)-
CAS No:131933-26-1
MF:C16H25N5O5
MW:367.400203466415
CID:1229470
Update Time:2024-08-04
Adenosine, 2-(2-ethylbutoxy)- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2-(2-ethylbutoxy)-
- Adenosine, 2-(2-ethylbutoxy)- (9CI)
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- Inchi: 1S/C16H25N5O5/c1-3-8(4-2)6-25-16-19-13(17)10-14(20-16)21(7-18-10)15-12(24)11(23)9(5-22)26-15/h7-9,11-12,15,22-24H,3-6H2,1-2H3,(H2,17,19,20)/t9-,11-,12-,15-/m1/s1
- InChI Key: NTYPVNGUVMSVFV-SDBHATRESA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(OCC(CC)CC)N=3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 367.18575
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- Melting Point: 93-95 °C
- Boiling Point: 676.4±65.0 °C(Predicted)
- PSA: 148.77
- pka: 13.06±0.70(Predicted)
Adenosine, 2-(2-ethylbutoxy)- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
131933-26-1 (Adenosine, 2-(2-ethylbutoxy)-) Related Products
- 131973-26-7(Adenosine, 2-[(4-methylpentyl)oxy]-)
- 756818-76-5(Adenosine, 2-(cyclopentylmethoxy)-)
- 131933-18-1(2-(2-Cyclohexylethoxy)adenosine)
- 131933-27-2(Adenosine, 2-[(3-ethylpentyl)oxy]-)
- 131933-14-7(Adenosine, 2-(2-methylpropoxy)-)
- 131933-20-5(Adenosine, 2-(4-cyclohexylbutoxy)-)
- 131933-15-8(Adenosine, 2-(3-methylbutoxy)-)
- 131933-23-8(Adenosine, 2-(2-cyclopentylethoxy)-)
- 131933-19-2(Adenosine, 2-(3-cyclohexylpropoxy)-)
- 131933-17-0(Adenosine, 2-(cyclohexylmethoxy)-)
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